beta-D-Glucopyranoside 3-[(1Z)-2-[4-(beta-D-glucopyranosyloxy)-2-hydroxyphenyl]ethenyl]-5-hydroxyphenyl

• IUPAC Name: (2S,3R,4S,5S,6R)-2-[3-hydroxy-4-[(Z)-2-[3-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C26H32O14/c27-9-17-19(31)21(33)23(35)25(39-17)37-14-4-3-12(16(30)8-14)2-1-11-5-13(29)7-15(6-11)38-26-24(36)22(34)20(32)18(10-28)40-26/h1-8,17-36H,9-10H2/b2-1-/t17-,18-,19-,20-,21+,22+,23-,24-,25-,26-/m1/s1
• InChI Key: HPSWAEGGWLOOKT-GSNCJTLYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2C(C(C(C(O2)CO)O)O)O)O)C=CC3=CC(=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)O
• Isomeric SMILES: C1=CC(=C(C=C1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)/C=C\C3=CC(=CC(=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O
• Molecular Formula: C26H32O14
• DSSTOX Substance ID: DTXSID401316062
• Molecular Weight: 568.5 g/mol
• CAS RN: 166734-06-1

Description

Beta-D-Glucopyranoside 3-[(1Z)-2-[4-(beta-D-glucopyranosyloxy)-2-hydroxyphenyl]ethenyl]-5-hydroxyphenyl is a chemical compound. It is a type of chemical entity and a subclass of several other compounds. It has a molecular mass of 568.179205704 dalton. It is also known as a stereoisomer of (2R,3R,4S,5S,6R)-2-[3-hydroxy-4-[(Z)-2-[3-hydroxy-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol.

Molecular Structure Analysis

The chemical formula of this compound is C26H32O14. Its canonical SMILES structure is OC=1C=C (OC2OC (CO)C (O)C (O)C2O)C=C (C=CC3=CC=C (OC4OC (CO)C (O)C (O)C4O)C=C3O)C1. The compound is found in the taxon Morus alba.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 568.52388. It is soluble in DMSO and water. The boiling point is predicted to be 954.7±65.0 °C.

Scientific Research Applications

• Natural Product Isolation : β-D-Glucopyranoside compounds have been isolated from natural sources like raspberry fruits and Polygonum salicifolium. These studies focus on identifying and characterizing new compounds from plant sources for potential applications in pharmaceuticals and food industries (Pabst, Barron, Sémont, & Schreier, 1992); (Çalış, Kuruüzüm, Demirezer, Sticher, Ganci, & Rüedi, 1999).

• Pharmacological Activities : Compounds similar to β-D-Glucopyranoside exhibit various pharmacological activities. For example, glycosides from Melaleuca quinquenervia have shown inhibitory effects on vascular contraction, suggesting potential for cardiovascular applications (Lee, Wang, Lee, Kuo, & Chou, 2002).

• Anti-inflammatory Properties : Phenolic glycosides, structurally related to β-D-Glucopyranoside, have been found to exhibit anti-inflammatory effects, indicating their potential use in treating inflammatory conditions (Chen, Tan, Ju, Kuang, Yang, Deng, Gu, Jiang, Deng, & Guo, 2020).

• Antimicrobial and Antioxidant Activities : Some β-D-Glucopyranoside derivatives have been shown to possess antibacterial, antifungal, and antioxidant properties, which are crucial in the development of new antimicrobial and antioxidative agents (Sheikh, Parvez, Juneja, Ingle, Chohan, Youssoufi, & Hadda, 2011).

• Conformational Analysis in Biochemistry : Studies have been conducted on the conformational analysis of β-glycosidic linkages in β-D-glucopyranosides, which is significant for understanding the biochemical properties and interactions of these compounds (Olsson, Serianni, & Stenutz, 2008).